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Compound of Interest

Compound Name: 6-Hepten-1-ol

Cat. No.: B1582720

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of 6-Hepten-1-ol.

This document provides crucial safety protocols and logistical plans to ensure the safe handling
of 6-Hepten-1-ol in a laboratory setting. Adherence to these procedures is vital for minimizing
risks and ensuring a safe research environment.

I. Quantitative Data Summary

The following table summarizes the key quantitative data for 6-Hepten-1-ol. This information is
essential for a comprehensive risk assessment.
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Property Value Source
CAS Number 4117-10-6 [1]
Molecular Formula C7H140 [1]
Molecular Weight 114.19 g/mol [1]
Appearance Colorl.ess' to Almost colorless 2]
clear liquid
Boiling Point 113 °C at 69 mmHg [2]
Flash Point 58 °C (136.4 °F) [3]
Density / Specific Gravity 0.85 g/cm?3 at 20°C [3]
Vapor Pressure 1.3 £ 0.6 mmHg at 25°C [4]

Occupational Exposure Limits

(OELS) Not Established [51[6]1[7]

Note on Occupational Exposure Limits (OELS): As of the date of this document, no specific
Permissible Exposure Limits (PELs) from the Occupational Safety and Health Administration
(OSHA), Recommended Exposure Limits (RELs) from the National Institute for Occupational
Safety and Health (NIOSH), or Threshold Limit Values (TLVs) from the American Conference of
Governmental Industrial Hygienists (ACGIH) have been established for 6-Hepten-1-ol.[5][6][7]
In the absence of established OELs, it is crucial to handle this chemical with a high degree of
caution and minimize all potential routes of exposure.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
PPE is mandatory when handling 6-Hepten-1-ol.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
approved standards. A face
shield should be worn when

there is a splash hazard.

Protects against splashes and
vapors which can cause

serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves.
While specific breakthrough
time data for 6-Hepten-1-ol is
not available, nitrile or butyl
rubber gloves are
recommended for handling
alcohols and flammable
liquids.[8][9] Always inspect
gloves for integrity before use
and change them immediately

if contaminated.

Prevents skin contact, which
can cause irritation. The choice
of glove material should be
based on the duration and

nature of the work.

Body Protection

A flame-resistant lab coat or, at
a minimum, a 100% cotton lab
coat. Long pants and closed-

toe shoes are mandatory.

Protects against accidental
splashes and fire hazards
associated with flammable
liquids.

Respiratory Protection

In a well-ventilated area, such
as a chemical fume hood,
respiratory protection may not
be required. If the work is
performed outside of a fume
hood or if there is a risk of
exceeding exposure limits (in
the absence of established
limits, any inhalation exposure
should be minimized), a
NIOSH-approved respirator

with an organic vapor (OV)

Protects against the inhalation
of vapors, which may cause

respiratory irritation.
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cartridge (black color-coded) is

required.

lll. Operational Plan: Step-by-Step Handling
Protocol

This section outlines the procedural, step-by-step guidance for the safe handling of 6-Hepten-
1-ol from receipt to use.

1. Receiving and Inspection:
» Upon receipt, visually inspect the container for any signs of damage or leaks.

» Verify that the container is properly labeled with the chemical name, CAS number, and
hazard pictograms.

e Transport the chemical in a secondary container to the designated storage area.
2. Storage:

» Store 6-Hepten-1-ol in a cool, dry, and well-ventilated area away from heat, sparks, open
flames, and other ignition sources.[2]

o Keep the container tightly closed when not in use.[3]

o Store in a designated flammable liquids storage cabinet.

¢ Segregate from incompatible materials such as strong oxidizing agents.
3. Handling and Use (Experimental Protocol):

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.
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o Confirm that a fire extinguisher appropriate for flammable liquids (e.g., dry chemical,
carbon dioxide, or alcohol-resistant foam) is nearby.[2]

o Gather all necessary PPE and inspect it for any defects.

e Procedure:

o All handling of 6-Hepten-1-ol that may generate vapors must be conducted in a certified
chemical fume hood.

o Use non-sparking tools and equipment to prevent ignition.[2]
o Ground and bond containers when transferring large volumes to prevent static discharge.

o Measure and dispense the liquid carefully to avoid splashes and the generation of
aerosols.

o Keep containers closed as much as possible during the experiment.

o Post-Experiment:

[e]

Wipe down the work area with an appropriate solvent and decontaminate all equipment.

o

Properly label and store any unused 6-Hepten-1-ol.

[¢]

Dispose of all waste as outlined in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination and wash hands

o

thoroughly.

IV. Disposal Plan

Proper disposal of 6-Hepten-1-ol and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste containing 6-Hepten-1-ol, including unused product, reaction residues, and
contaminated materials (e.g., gloves, paper towels), in a designated and clearly labeled
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hazardous waste container.

e The waste container must be compatible with flammable liquids and have a secure, tight-
fitting lid.

e Do not mix 6-Hepten-1-ol waste with incompatible waste streams.
2. Waste Storage:

o Store the hazardous waste container in a designated satellite accumulation area that is
secure and away from general laboratory traffic.

e The storage area must be cool, dry, and well-ventilated, and away from sources of ignition.
3. Waste Disposal:

» Dispose of the hazardous waste through your institution's designated hazardous waste
management program.

o Never dispose of 6-Hepten-1-ol down the drain or in the regular trash.
o Follow all local, state, and federal regulations for the disposal of flammable liquid waste.

V. Logical Workflow for Handling 6-Hepten-1-ol

The following diagram illustrates the logical workflow for the safe handling of 6-Hepten-1-ol.
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Caption: Logical workflow for the safe handling of 6-Hepten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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